N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C20H22N2O5/c1-20(2)11-27-16-10-12(8-9-13(16)22-19(20)24)21-18(23)17-14(25-3)6-5-7-15(17)26-4/h5-10H,11H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: GROPSLRVVXEYSS-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=C(C=CC=C3OC)OC)NC1=O)C
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex oxazepine derivatives and related compounds has been a focal point of research, aiming at elucidating their structure and photophysical properties. For instance, Petrovskii et al. (2017) explored the synthesis and crystal structure of dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate, a novel fused oxazapolycyclic skeleton, demonstrating strong blue emission in dichloromethane, indicating potential for photophysical applications (Petrovskii et al., 2017). Similarly, Ukhin et al. (2011) reported on new polycyclic systems incorporating the 1,4-benzodiazepine and isoindolinone fragments, unveiling novel fused pentacyclic systems through dehydration reactions (Ukhin et al., 2011).

Photophysical and Electrochemical Properties

Research into the photophysical and electrochemical properties of these compounds has revealed their potential in various applications. Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine heterocyclic hybrids, which showed promise for nonlinear optical (NLO) applications based on computational hyperpolarizability studies (Almansour et al., 2016). Zeybek et al. (2009) investigated the electrochemical behaviors of related benzoxazole compounds, suggesting their quantitative determination could be achieved rapidly and sensitively through differential pulse voltammetry (DPV) and square wave voltammetry (SWV) (Zeybek et al., 2009).

Antimicrobial and Anticancer Potential

The exploration of antimicrobial and anticancer properties of oxazepine derivatives has been a significant area of interest. Kuntala et al. (2015) synthesized benzoxepine-1,2,3-triazole hybrids, which demonstrated better activity against Gram-negative bacteria, such as Escherichia coli, than Gram-positive strains, indicating the specificity of these compounds towards certain microbial species (Kuntala et al., 2015). This specificity underlines the potential of these compounds in developing targeted antimicrobial therapies.